Cas no 117860-53-4 (5-amino-1-methyl-pyrazole-3-carboxylic acid)

• Product Name: 5-amino-1-methyl-pyrazole-3-carboxylic acid
• CAS No: 117860-53-4
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD10001575
• CID: 131634
• PubChem ID: 5325688
• Update Time: 2025-04-19

5-amino-1-methyl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-amino-1-methyl-
• 1H-Pyrazole-3-carboxylicacid,5-amino-1-methyl-(9ci)
• 5-Amino-1-methyl-pyrazole-3-carboxylic acid
• 5-amino-1-methylpyrazole-3-carboxylic acid
• 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid
• 117860-53-4
• 5-amino-1-methyl-1H-pyrazole-3-carboxylicacid
• AS-34092
• 1H-PYRAZOLE-3-CARBOXYLIC ACID,5-AMINO-1-METHYL-
• InChI=1/C5H7N3O2/c1-8-4(6)2-3(7-8)5(9)10/h2H,6H2,1H3,(H,9,10
• DTXSID10416037
• SCHEMBL5879683
• AKOS005168879
• PB19094
• A893279
• CS-0050691
• EN300-92610
• MFCD10001575
• DB-229310
• STK353412
• 5-amino-1-methyl-pyrazole-3-carboxylic acid

• MDL： MFCD10001575
• Inchi： 1S/C5H7N3O2/c1-8-4(6)2-3(7-8)5(9)10/h2H,6H2,1H3,(H,9,10)
• InChI Key： BRXPDBOCAWXPLY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N(C)N=1)=O

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives